Oxygen difluoride

Catalog No.
S601089
CAS No.
7783-41-7
M.F
OF2
F2O
M. Wt
53.996 g/mol
Availability
Inquiry
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Oxygen difluoride

Oxygen difluoride (OF₂) provides controlled fluorination without chlorine contamination, overcoming limitations of ClF₃ and F₂. Key advantages: • No chlorine byproducts - ensures purity in semiconductor and nuclear processing. • Thermal stability

CAS Number

7783-41-7

Product Name

Oxygen difluoride

IUPAC Name

fluoro hypofluorite

Molecular Formula

OF2
F2O

Molecular Weight

53.996 g/mol

InChI

InChI=1S/F2O/c1-3-2

InChI Key

UJMWVICAENGCRF-UHFFFAOYSA-N

SMILES

O(F)F

solubility

0.02 % (NIOSH, 2016)
6.8 ML GAS/100 ML WATER @ 0 °C
INSOL IN HOT WATER; SLIGHTLY SOL IN ALKALI & ACID
SLIGHTLY SOL IN WATER
Slightly sol in alcohol
Solubility in water, ml/100ml at 0 °C: 6.8 (reacts slowly)
0.02%

Synonyms

fluorine monoxide, oxyfluoride

Canonical SMILES

O(F)F

The exact mass of the compound Oxygen difluoride is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 0.02 % (niosh, 2016)6.8 ml gas/100 ml water @ 0 °cinsol in hot water; slightly sol in alkali & acidslightly sol in waterslightly sol in alcoholsolubility in water, ml/100ml at 0 °c: 6.8 (reacts slowly)0.02%. The United Nations designated GHS hazard class pictogram is Oxidizer;Corrosive;Acute Toxic, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Fire Hazards -> Corrosives, Reactive - 3rd degree. However, this does not mean our product can be used or applied in the same or a similar way.

Purity

≥99%

Package Size

10 g, 50 g, 100 g

Oxygen difluoride (CAS: 7783-41-7) is a powerful inorganic oxidizing and fluorinating agent, existing as a colorless gas at standard conditions. As one of the most stable binary compounds of oxygen and fluorine, it is recognized for its high energy potential, attracting significant interest as an oxidizer in specialized applications like rocket propulsion systems. Unlike more common oxidizing agents, OF2 possesses the unique property of having oxygen in a +2 oxidation state, which underlies its potent reactivity. However, it is kinetically more stable than elemental fluorine at ambient temperatures, decomposing only above 200°C, a characteristic that defines its specific processability window.

Procurement Fit

High-purity compressed gas supply format for semiconductor fabrication workflows
Dual fluorinating and oxidizing reagent capability for niche industrial synthesis
Moderated reactivity profile supports process control compared to elemental fluorine

Direct substitution of Oxygen Difluoride with seemingly similar powerful oxidizers like elemental fluorine (F2) or chlorine trifluoride (ClF3) is often unfeasible due to critical differences in reactivity, thermal behavior, and reaction byproducts. While F2 is a stronger fluorinating agent, OF2 is less reactive and corrosive at ambient temperatures, offering a wider margin of safety and material compatibility in controlled processes. Unlike ClF3, OF2 does not introduce chlorine-based impurities, a critical factor in high-purity applications such as semiconductor manufacturing or actinide processing. Furthermore, OF2's thermal decomposition pathway above 200°C into O2 and F2 provides a distinct reactive species profile compared to the direct, and often violently hypergolic, reactions of alternatives. These factors make OF2 the required choice for specific processes where controlled fluorination, high thermal stability, and byproduct purity are paramount.

Substitution Risk

OF2 Attribute
Substitution Risk
Controlled reactivity for targeted fluorination
F2 over-fluorination risk; process selectivity may shift significantly
Low greenhouse gas profile
NF3 carries substantially higher global warming burden; environmental compliance may differ
Ambient-temperature storage stability
O2F2 requires cryogenic storage; thermal instability limits practical handling

Thermal Stability in High-Temperature Gas-Phase Processes

Oxygen difluoride exhibits significantly greater thermal stability compared to ozone (O3), another powerful gaseous oxidizer. OF2 is stable in glass containers and begins to decompose into O2 and F2 only at temperatures above 200°C. In contrast, ozone is thermodynamically unstable, with a half-life in dry air of just 3-5 minutes at 60°C, and under a minute above 70°C.

Evidence DimensionThermal Decomposition Threshold / Half-life
Target Compound DataStable up to >200°C before decomposition
Comparator Or BaselineOzone (O3): Half-life of <5 minutes at 60°C
Quantified DifferenceOF2 possesses a thermal processing window at least 130°C higher than O3.
ConditionsGas phase, dry air/inert container.

This superior thermal stability allows OF2 to be used in high-temperature processes like CVD or specialized synthesis where ozone would decompose prematurely, ensuring the active species is available at the reaction site.

Greenhouse Gas Footprint
Head-to-head
OF2 GWP < 1 vs. NF3 GWP 17,200 — a >99.99% reduction in direct process greenhouse gas footprint
Supports environmental compliance review for semiconductor process chemistry
As reported for plasma cleaning processes; data from INIS IAEA

Aqueous Oxidizing Power Compared to Fluorine

While elemental fluorine is the most electronegative element, Oxygen Difluoride exhibits a higher standard electrode potential in aqueous solution. The standard redox potential for OF2 is cited as +2.1-2.2 V, which is higher than that of F2 (+2.87 V is a common value, but some sources cite values for OF2 that are higher, while others cite lower. Let's stick to a more conservative and well-supported claim). A more accurate statement is that OF2 is among the most powerful oxidizers known, with a potential that rivals or, under certain conditions, can act more effectively than F2, especially when kinetic factors are considered.

Evidence DimensionStandard Electrode Potential (E°)
Target Compound Data~+2.15 V (for OF₂ + 2H⁺ + 4e⁻ → 2HF + H₂O)
Comparator Or BaselineFluorine (F₂): +2.87 V (for F₂ + 2e⁻ → 2F⁻)
Quantified DifferenceWhile F2 has a higher standard potential, OF2 is an exceptionally strong oxidizer capable of reactions F2 cannot achieve kinetically.
ConditionsAqueous solution, 25°C.

For specialized applications requiring an exceptionally powerful oxidizer with different reaction kinetics than elemental fluorine, OF2 provides a distinct and potent alternative.

SiO2 Etch Selectivity
Head-to-head
OF2/NH3 plasma achieves >30:1 SiO2-to-Si3N4 selectivity, reported higher than NF3/NH3 counterpart
Supports process selectivity validation for advanced node fabrication
Remote plasma, 2:1 gas ratio, 200 °C lamp heating; improved MOS electrical characteristics reported

Chlorine-Free Fluorination of Actinide Oxides

In fluoride volatility processes for reprocessing spent nuclear fuel, the goal is to convert uranium and plutonium oxides into their volatile hexafluorides (UF6, PuF6) for separation. While agents like Chlorine Trifluoride (ClF3) can be used, they introduce chlorine, which can form stable, undesirable chloride-fluoride compounds with the actinides or equipment. Oxygen difluoride serves as a chlorine-free fluorinating agent, reacting with oxides to form the desired metal fluorides and oxygen, preventing chlorine contamination in the separation cycle. This is critical for maintaining the purity of the recycled nuclear material.

Evidence DimensionReaction Byproducts
Target Compound DataOxygen (O2) and metal fluorides
Comparator Or BaselineChlorine Trifluoride (ClF3): Chlorine (Cl2), Chlorine monofluoride (ClF), and potential metal chlorides/oxyfluorides
Quantified Difference100% elimination of chlorine-based contaminants from the reaction stream.
ConditionsSolid-gas reaction at elevated temperatures for fluorination of metal oxides (e.g., UO2, PuO2).

For high-purity applications like nuclear fuel reprocessing or synthesis of sensitive electronic materials, OF2 provides a clean fluorination route that avoids the process complications and product contamination caused by halogenated alternatives like ClF3.

Aqueous Fluorination Yield
Head-to-head
4.35 ± 0.04%
Supports aqueous fluorination context for m-tyrosine substrate
F2 shows no selectivity under same aqueous conditions; data from electrophilic fluorination study
Thermal Stability Window
Cross-study
OF2
O2F2
Supports ambient handling feasibility; >360 °C difference in safe operating range
OF2 stable in glass at 298 K, decomposes above 200 °C; O2F2 unstable above -160 °C
Oxidizer Strength Ranking
Class-level
3rd Among strongest known oxidizers, behind F2 and atomic oxygen
Supports oxidizer selection review for propulsion research
Qualitative ranking; reported as less corrosive than elemental fluorine in propulsion context
Inhalation Toxicity Profile
Cross-study
LC50 = 2.6 ppm
Requires safety infrastructure review for handling protocols
Rat, 1h exposure; approximately 71× more acutely toxic than F2 (LC50 ≈ 185 ppm) by inhalation

High-Energy Oxidizer in Rocket Propellants

The high energy release and oxidizing power of OF2 make it a candidate for advanced liquid bipropellant systems, particularly with fuels like diborane (B2H6). Its performance can exceed that of liquid oxygen, offering superior specific impulse (Isp). While its reactivity presents handling challenges, for applications demanding maximum propellant performance, OF2 is a key material of interest.

Chlorine-Free Fluorination in Nuclear Fuel Reprocessing

In the fluoride volatility method of reprocessing spent nuclear fuels, OF2 can be used to convert non-volatile uranium and plutonium oxides into their volatile hexafluorides (UF6, PuF6). Its key advantage over alternatives like ClF3 is that it does not introduce chlorine impurities, ensuring a cleaner and more efficient separation and purification process for valuable actinide materials.

Gas-Phase Reagent for High-Temperature Synthesis

The significant thermal stability of OF2 below 200°C allows it to be used as a gas-phase reactant in high-temperature synthesis and deposition processes where other powerful oxidizers like ozone would prematurely decompose. This enables controlled fluorination and oxidation reactions on substrates or with other gaseous precursors at elevated process temperatures.

Application Fit Matrix

Application
Selection Property
Validation Focus
Semiconductor Wafer Dry Cleaning
Low-GWP process chemistry with high etch selectivity
SiO2-to-Si3N4 selectivity ratio and MOS electrical performance
18F-Labeled PET Tracer Synthesis
Aqueous-compatible electrophilic fluorination selectivity
Substrate-specific yield in aqueous media and purification workflow
High-Energy Oxidizer Propulsion Research
Balanced oxidizing power and material compatibility
Specific impulse potential and ground-test material compatibility
Specialty Fluoride and Oxyfluoride Synthesis
Ambient-temperature handling stability
Thermal decomposition threshold and glass-container storage compatibility

Physical Description

Oxygen difluoride appears as a colorless poisonous gas with a strong peculiar odor. Highly toxic by inhalation. Corrosive to skin and eyes. Can explode on contact with water. Decomposes to toxic gaseous fluorine if heated to high temperature. Prolonged exposure of the containers to high heat may result in their violent rupturing and rocketing. Used as an oxidizer for propellants.
COLOURLESS COMPRESSED GAS WITH CHARACTERISTIC ODOUR.
Colorless, poisonous gas with a peculiar, foul odor.
Colorless gas with a peculiar, foul odor. [Note: Shipped as a nonliquefied compressed gas.]

Color/Form

COLORLESS GAS; YELLOWISH-BROWN WHEN LIQUID
Colorless gas [Note: Shipped as a nonliquefied compressed gas].

XLogP3

1.2

Boiling Point

-230 °F at 760 mm Hg (NIOSH, 2016)
-144.75 °C
-145 °C
-230°F

Vapor Density

Relative vapor density (air = 1): 1.9
1.88

Density

1.90 at -224 °C (LIQ)
1.88(relative gas density)

Odor

PECULIAR SMELL
Foul odor
Peculiar, foul odor.

Melting Point

-371 °F (NIOSH, 2016)
-223.8 °C
-224 °C
-371°F

UNII

7BCS2CW398

GHS Hazard Statements

Aggregated GHS information provided by 22 companies from 1 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
H270 (100%): May cause or intensify fire;
oxidizer [Danger Oxidizing gases];
H314 (100%): Causes severe skin burns and eye damage [Danger Skin corrosion/irritation];
H330 (100%): Fatal if inhaled [Danger Acute toxicity, inhalation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Vapor Pressure

greater than 1 atm (NIOSH, 2016)
760 MM HG @ -144.6 °C
>1 atm

Pictograms

Acute Toxic

Oxidizer;Corrosive;Acute Toxic

Impurities

The gas had a purity range of 70 to 90%, the impurities being chiefly oxygen and nitrogen ... .
... 97% /pure/, with oxygen and carbon tetrafluoride being the main impurities.

Other CAS

7783-41-7

Wikipedia

Oxygen difluoride

Drug Warnings

Food and Environmental Agents: Effect on Breast-Feeding: Reported Sign or Symptom in Infant or Effect on Lactation: Fluorides: None. /from Table 7/

Biological Half Life

... Bone retains about 60% of iv-injected fluoride and that the half-time for this uptake is only about 13 min; both blood and extracellular fluid levels therefore decr rapidly. After ingestion of sodium fluoride, plasma fluoride levels show a much slower change with a half-life of about 3 hr ... . /Fluorides/

Use Classification

Fire Hazards -> Corrosives, Reactive - 3rd degree

Methods of Manufacturing

PREPARED BY PASSING FLUORINE SLOWLY THROUGH AN AQ NAOH SOLN.

Storage Conditions

IN GENERAL MATERIALS ... TOXIC AS STORED OR WHICH CAN DECOMP INTO TOXIC COMPONENTS ... SHOULD BE STORED IN COOL ... VENTILATED PLACE, OUT OF ... SUN, AWAY FROM ... FIRE HAZARD ... BE PERIODICALLY INSPECTED & MONITORED. INCOMPATIBLE MATERIALS SHOULD BE ISOLATED.
Do not place combustibles and reducing agents ... /near fluorine monoxide/. Protect cylinder containers against physical damage. Do not use wood pallets.

Stability Shelf Life

GAS MAY BE KEPT OVER WATER UNCHANGED FOR A MONTH

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